Cas no 924-53-8 (Acetic acid, oxo-, 1-methylethyl ester)
924-53-8 structure
Product Name:Acetic acid, oxo-, 1-methylethyl ester
Acetic acid, oxo-, 1-methylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, oxo-, 1-methylethyl ester
- propan-2-yl 2-oxoacetate
- KIFFSTLDKYVBBI-UHFFFAOYSA-N
- DTXSID50448271
- ISOPROPYL 2-OXOACETATE
- ISOPROPYL2-OXOACETATE
- SCHEMBL1089272
- isopropyl glyoxylate
- 924-53-8
- AKOS017515551
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- Inchi： 1S/C5H8O3/c1-4(2)8-5(7)3-6/h3-4H,1-2H3
- InChI Key： KIFFSTLDKYVBBI-UHFFFAOYSA-N
- SMILES： O(C(C=O)=O)C(C)C
Computed Properties
- Exact Mass: 116.047344113g/mol
- Monoisotopic Mass: 116.047344113g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 95.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 43.4Ų
Acetic acid, oxo-, 1-methylethyl ester Related Literature
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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